Methyl methanesulfonate Methyl methanesulfonate Methyl methanesulfonate is a colorless to amber liquid. (NTP, 1992)
Methyl methanesulfonate is a methanesulfonate ester resulting from the formal condensation of methanesulfonic acid with methanol. It has a role as an alkylating agent, a genotoxin, a carcinogenic agent, a mutagen and an apoptosis inducer.
Methyl Methanesulfonate is a stable, colorless, combustible liquid that emits toxic fumes of sulfoxide when heated to decomposition. Methyl methanesulfonate is used for laboratory purposes as a catalyst in chemical synthesis and has been tested clinically as a cancer chemotherapeutic agent. This substance is an alkylating agent and acts as a mutagen by altering and damaging DNA and is reasonably anticipated to be a human carcinogen. (NCI05)
Methyl Methanesulfonate can cause cancer according to an independent committee of scientific and health experts.
An alkylating agent in cancer therapy that may also act as a mutagen by interfering with and causing damage to DNA.
Brand Name: Vulcanchem
CAS No.: 66-27-3
VCID: VC21073920
InChI: InChI=1S/C2H6O3S/c1-5-6(2,3)4/h1-2H3
SMILES: COS(=O)(=O)C
Molecular Formula: C2H6O3S
Molecular Weight: 110.13 g/mol

Methyl methanesulfonate

CAS No.: 66-27-3

Cat. No.: VC21073920

Molecular Formula: C2H6O3S

Molecular Weight: 110.13 g/mol

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Methyl methanesulfonate - 66-27-3

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Description Methyl methanesulfonate is a colorless to amber liquid. (NTP, 1992)
Methyl methanesulfonate is a methanesulfonate ester resulting from the formal condensation of methanesulfonic acid with methanol. It has a role as an alkylating agent, a genotoxin, a carcinogenic agent, a mutagen and an apoptosis inducer.
Methyl Methanesulfonate is a stable, colorless, combustible liquid that emits toxic fumes of sulfoxide when heated to decomposition. Methyl methanesulfonate is used for laboratory purposes as a catalyst in chemical synthesis and has been tested clinically as a cancer chemotherapeutic agent. This substance is an alkylating agent and acts as a mutagen by altering and damaging DNA and is reasonably anticipated to be a human carcinogen. (NCI05)
Methyl Methanesulfonate can cause cancer according to an independent committee of scientific and health experts.
An alkylating agent in cancer therapy that may also act as a mutagen by interfering with and causing damage to DNA.
CAS No. 66-27-3
Molecular Formula C2H6O3S
Molecular Weight 110.13 g/mol
IUPAC Name methyl methanesulfonate
Standard InChI InChI=1S/C2H6O3S/c1-5-6(2,3)4/h1-2H3
Standard InChI Key MBABOKRGFJTBAE-UHFFFAOYSA-N
SMILES COS(=O)(=O)C
Canonical SMILES COS(=O)(=O)C
Boiling Point 396 to 397 °F at 760 mmHg (NTP, 1992)
203 °C at 753 mm Hg
Colorform Colorless liquid
Flash Point 220 °F (NTP, 1992)
Melting Point 68 °F (NTP, 1992)
20 °C

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